Cas no 1187447-28-4 (3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

• Product Name: 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• CAS No: 1187447-28-4
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 5390098
• Update Time: 2025-08-03

3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

• Inchi： 1S/C21H20N4O3/c1-12-5-6-13(2)17(7-12)18-11-19(24-23-18)21-22-20(25-28-21)14-8-15(26-3)10-16(9-14)27-4/h5-11H,1-4H3,(H,23,24)
• InChI Key： HJJHJKHGUOYFLX-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C3=CC(C)=CC=C3C)NN=2)=NC(C2=CC(OC)=CC(OC)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Analysis of 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS 1187447-28-4)

The compound 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS 1187447-28-4) is a heterocyclic molecule featuring a unique combination of 1,2,4-oxadiazole and pyrazole rings. Its structural complexity and functional groups make it a subject of interest in pharmaceutical and materials science research. The presence of dimethoxyphenyl and dimethylphenyl moieties enhances its potential for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, with 1,2,4-oxadiazoles gaining attention due to their bioisosteric properties. The pyrazole ring, a common pharmacophore, further elevates the compound's relevance in designing novel therapeutics. Researchers are exploring its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS 1187447-28-4 exemplifies advancements in multi-component reactions and catalyzed cyclizations. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted techniques, reflecting modern green chemistry principles. These methods are frequently searched by chemists optimizing high-yield synthetic routes for complex heterocycles.

In material science, the compound's π-conjugated system and electron-rich aromatic rings make it a candidate for organic semiconductors and OLEDs. With the rise of flexible electronics, such derivatives are investigated for their charge transport properties and thermal stability. This aligns with industry searches for energy-efficient materials and sustainable technologies.

Analytical characterization of 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are critical for verifying purity and structure, topics frequently queried in academic forums. The compound’s crystalline morphology is also studied for cocrystal engineering applications.

Regulatory and safety profiles of CAS 1187447-28-4 emphasize its classification as a research chemical. While not listed under controlled substances, proper laboratory handling protocols are essential, a recurring theme in chemical safety databases. Its environmental fate and biodegradability remain areas of active investigation, resonating with green chemistry initiatives.

In conclusion, 3-(3,5-dimethoxyphenyl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its study addresses key scientific queries, from drug design to optoelectronic innovations, making it a compelling subject for interdisciplinary research.